Cas no 1286696-23-8 (N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1286696-23-8
• MF: C₁₇H₂₂N₄O₄S
• MW: 378.445982456207
• CID: 6209091
• PubChem ID: 45504666
• Update Time: 2025-07-15

N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• N-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• F5833-7332
• 1286696-23-8
• AKOS024521432
• N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• VU0522995-1

• Inchi： 1S/C17H22N4O4S/c1-11-17(12(2)19-18-11)26(23,24)20-14-7-6-13-5-4-8-21(15(13)9-14)16(22)10-25-3/h6-7,9,20H,4-5,8,10H2,1-3H3,(H,18,19)
• InChI Key： UNMXGJGUEZXGCS-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NNC=1C)(NC1C=CC2=C(C=1)N(C(COC)=O)CCC2)(=O)=O

Computed Properties

• Exact Mass: 378.13617637g/mol
• Monoisotopic Mass: 378.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethyl-1H-pyrazole-4-sulfonamide

Research Brief on N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethyl-1H-pyrazole-4-sulfonamide (CAS: 1286696-23-8)

N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethyl-1H-pyrazole-4-sulfonamide (CAS: 1286696-23-8) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, mechanism of action, and potential as a drug candidate. The following research brief synthesizes the latest findings related to this compound, providing insights into its current status in drug discovery and development.

Recent studies have focused on the synthesis and optimization of N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethyl-1H-pyrazole-4-sulfonamide, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict its binding affinity for various biological targets. Preliminary results suggest that this compound exhibits high selectivity for certain enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases.

In vitro and in vivo studies have further elucidated the compound's pharmacological profile. For instance, experiments conducted on cell lines have demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α), at nanomolar concentrations. Animal models of inflammation have corroborated these findings, showing significant reductions in inflammatory markers following administration of the compound. These results highlight its potential as an anti-inflammatory agent with a favorable safety profile.

Despite these promising findings, challenges remain in the development of N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethyl-1H-pyrazole-4-sulfonamide as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical studies. Current research efforts are also exploring the compound's applicability in other therapeutic areas, including oncology and neurodegenerative diseases, where its mechanism of action may offer additional benefits.

In conclusion, N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethyl-1H-pyrazole-4-sulfonamide represents a promising avenue for drug development, with its unique structural and pharmacological properties setting it apart from existing sulfonamide-based therapeutics. Continued research and optimization will be crucial in translating these early findings into clinically viable treatments. This brief underscores the importance of ongoing studies and collaborative efforts to fully realize the therapeutic potential of this compound.